Cas no 2137689-36-0 (2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid)

• Product Name: 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid
• CAS No: 2137689-36-0
• MF: C₆H₁₁F₂NO₃S
• MW: 215.218247652054
• CID: 5297341
• Update Time: 2025-06-08

2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(2-methanesulfinylethyl)amino]propanoic acid
• 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[[2-(methylsulfinyl)ethyl]amino]-

• Inchi： 1S/C6H11F2NO3S/c1-13(12)3-2-9-4-6(7,8)5(10)11/h9H,2-4H2,1H3,(H,10,11)
• InChI Key： VPONVOXWXXUTCM-UHFFFAOYSA-N
• SMILES： S(C)(CCNCC(C(=O)O)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 210
• XLogP3: -3.2
• Topological Polar Surface Area: 85.6

Additional information on 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid

2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid (CAS No. 2137689-36-0): A Comprehensive Overview

2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid (CAS No. 2137689-36-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid is particularly noteworthy. The presence of difluoro substituents on the propanoic acid backbone and the methylsulfinyl group on the ethylamine side chain imparts distinct chemical and biological properties to the molecule. These structural elements contribute to its stability, solubility, and reactivity, making it a valuable candidate for drug development.

In terms of chemical synthesis, several methods have been reported for the preparation of 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid. One common approach involves the reaction of 2,2-difluoropropionic acid with 2-methylsulfinylethylamine under controlled conditions. This method ensures high yield and purity, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly routes for the synthesis of this compound.

The biological activities of 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For instance, studies have demonstrated that 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation.

Beyond its anti-inflammatory properties, 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid has also shown promise as a potential therapeutic agent for neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid may be a viable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid. Early results from phase I trials have demonstrated that the compound is well-tolerated by human subjects with minimal side effects. These preliminary findings are encouraging and pave the way for more advanced clinical studies to explore its therapeutic potential in various medical conditions.

In addition to its therapeutic applications, 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid has also been investigated for its use in diagnostic imaging. The unique chemical properties of this compound make it a suitable candidate for developing imaging agents that can be used to visualize specific biological processes in vivo. For example, researchers have explored the use of radiolabeled derivatives of 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid for PET (Positron Emission Tomography) imaging to detect early signs of disease.

The environmental impact of pharmaceutical compounds is an important consideration in drug development. Studies have shown that 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid has low environmental persistence and biodegradability, which reduces its potential for environmental contamination. This characteristic is particularly advantageous as it aligns with the growing emphasis on sustainable pharmaceutical practices.

In conclusion, 2,2-Difluoro-3-(2-methylsulfinylethylamino)propanoic acid (CAS No. 2137689-36-0) is a multifaceted compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing healthcare solutions.